4-(6-Methoxypyridin-3-yl)piperidin-4-ol
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Description
4-(6-Methoxypyridin-3-yl)piperidin-4-ol is a heterocyclic compound featuring a piperidine ring substituted with a hydroxyl group at the 4-position and a 6-methoxypyridin-3-yl moiety. The piperidine core and pyridine substituent are common in medicinal chemistry, often influencing target selectivity and pharmacokinetics.
Properties
Molecular Formula |
C11H16N2O2 |
|---|---|
Molecular Weight |
208.26 g/mol |
IUPAC Name |
4-(6-methoxypyridin-3-yl)piperidin-4-ol |
InChI |
InChI=1S/C11H16N2O2/c1-15-10-3-2-9(8-13-10)11(14)4-6-12-7-5-11/h2-3,8,12,14H,4-7H2,1H3 |
InChI Key |
QPXNOARLRXZELH-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NC=C(C=C1)C2(CCNCC2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Mechanistic Insights
- 5-HT1F Antagonist: Despite structural similarities to 4-(6-Methoxypyridin-3-yl)piperidin-4-ol, the quinoline derivative’s unique substituents confer serotonin receptor selectivity. Its lack of G-protein coupling ( ) underscores the importance of substituent-driven target engagement.
- RET Kinase Inhibitors : The methoxypyridinyl group in these compounds facilitates interactions with kinase ATP-binding pockets, a mechanism absent in simpler piperidine derivatives.
Notes and Limitations
- Contradictions : While 4-(6-Methoxypyridin-3-yl)piperidin-4-ol shares structural motifs with both 5-HT1F antagonists and RET inhibitors, its biological activity remains underexplored in the provided evidence.
- Data Gaps : Catalogs (Evidences 4–11, 15 ) lack pharmacological data, necessitating further studies to correlate structure with function.
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